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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of strontium peroxide
(SrO2) as an oxidizing agent in pyrotechnic compositions. The information compiled is intended
to guide researchers in the formulation, synthesis, and evaluation of pyrotechnic mixtures
utilizing this compound. Strontium peroxide is a noteworthy oxidizing agent in pyrotechnics,
primarily for its ability to produce vibrant red colors.[1][2] It serves a dual role as both an
oxidizer and a colorant, particularly in military applications such as tracer ammunition and
illuminating compositions.[1]

Chemical and Physical Properties

Strontium peroxide is a white, odorless powder.[2] Key physical and chemical properties are
summarized in Table 1. It is a strong oxidizer and can increase the intensity of fires.[3]

Property Value Reference
Chemical Formula SrO2 [2]
Molar Mass 119.62 g/mol [2]
Appearance White powder [2]
Density 4.56 g/cm?3 [2]
Decomposition Temperature 215 °C [2]
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Performance in Pyrotechnic Compositions

Strontium peroxide is a key ingredient in various pyrotechnic formulations, especially those
requiring a distinct red color. Its performance is often compared with strontium nitrate, another
common oxidizer for red pyrotechnics.

Burn Rate Data

The burn rate of a pyrotechnic composition is a critical performance parameter. Limited direct
comparative studies between strontium peroxide and strontium nitrate in identical
formulations are available in the public domain. However, data from different compositions

provide insights into their relative performance.

Burn Rate

Composition Oxidizer Fuel/Binder Reference
(cmls)
] Magnesium / 2,4-
Strontium o )
Ternary System ) dinitroanisole Upto~3.5 [4]
Peroxide
(DNAN)
Magnesium /
Red Flame ) ) Polyvinyl
N Strontium Nitrate ) 0.202 [5]
Composition Chloride /

Novolac Resin

Note: The compositions listed above have different fuels and binders, which significantly
influence the burn rate. Therefore, a direct comparison of the oxidizers based solely on this
data is not straightforward.

Pyrotechnic Formulations

Strontium peroxide is utilized in various military and specialized pyrotechnic compositions.
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o ] Proportions (by
Composition Type Ingredients . Reference
weight)

Strontium Nitrate,

Red Tracer Strontium Peroxide,
N ) 0.419:0.198:0.231:
Composition #12 (US Magnesium Powder, [6]
_ , 0.023:0.129

M62) Calcium Resinate,

PVC

] Calcium Resinate,

Delay Non-Tracing ) )

Strontium Peroxide, 5% : 90% : 5% [7]

Igniter )
Magnesium

. » Strontium Peroxide,
Igniter Composition ] 88:12 [3]
Polyurethane Resin

Experimental Protocols
Synthesis of Strontium Peroxide

Objective: To synthesize anhydrous strontium peroxide from strontium nitrate. This protocol is
adapted from established laboratory methods.[6][8][9][10]

Materials:

o Strontium nitrate (Sr(NO3)z2)

e 3% Hydrogen peroxide (H202)

e Concentrated ammonium hydroxide (NH4OH)
« Distilled water

» Beakers

e Magnetic stirrer and stir bar

e Buchner funnel and filter paper
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Oven or furnace capable of reaching 800 °C

Tube furnace with a controlled atmosphere (dry, COz-free oxygen)

Procedure:

Dissolve 5 grams of anhydrous strontium nitrate in 50 mL of 3% hydrogen peroxide.

In a separate beaker, prepare a solution of 7 mL of concentrated aqueous ammonia in 100
mL of water.

While stirring, slowly add the strontium nitrate solution to the ammonia solution. A precipitate
of strontium peroxide octahydrate (SrO2-8H20) will form.

Continue stirring for 30 minutes to ensure complete precipitation.
Collect the precipitate by vacuum filtration using a Buchner funnel.
Wash the precipitate with distilled water to remove any soluble impurities.

To obtain the anhydrous form, heat the strontium peroxide octahydrate at 800 °C for
approximately 4 hours in a tube furnace under a stream of dry, carbon dioxide-free oxygen.

[6]

Allow the anhydrous strontium peroxide to cool to room temperature in a desiccator before
storage.

Measurement of Pyrotechnic Burn Rate

Objective: To determine the linear burn rate of a pyrotechnic composition. This protocol is

based on the strand testing method.[11]

Materials and Equipment:

Pyrotechnic composition to be tested
Press for consolidating the composition into a strand

A tube or "gutter" to hold the strand[4]
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« Ignition source (e.g., heated wire)

e High-speed camera or optical sensors placed at a known distance apart
e Timing device

Procedure:

e Press the pyrotechnic composition into a uniform strand of known length and diameter. The
compaction pressure should be recorded as it affects the burn rate.

e Place the strand in a suitable holder, such as a V-shaped channel or a tube, to ensure linear
burning.

» Position optical sensors or a high-speed camera to record the progression of the flame front
along the strand. The distance between the sensors must be accurately measured.

« Ignite one end of the strand using a reliable ignition source.
o Record the time it takes for the flame front to travel between the two measurement points.
o Calculate the linear burn rate using the formula: Burn Rate = Distance / Time.

» Repeat the measurement multiple times to ensure accuracy and calculate the average burn
rate.

Determination of Flame Color Purity

Objective: To quantitatively measure the color purity of a pyrotechnic flame using a
spectrometer. This protocol is based on established methods for pyrotechnic color analysis.[12]
[13][14]

Materials and Equipment:
e Pyrotechnic composition to be tested
o Spectrometer with a fiber optic input

e Collimating lens
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o Computer with spectral analysis software
e Apparatus to safely burn the pyrotechnic sample
Procedure:

o Set up the spectrometer and collimating lens to capture the light emitted from the burning
pyrotechnic sample.

« Ignite the pyrotechnic composition in a safe and controlled environment.

e Record the emission spectrum of the flame over the visible wavelength range (typically 380-
780 nm).

» Using the spectral data, calculate the CIE chromaticity coordinates (X, y) of the flame. The
software accompanying the spectrometer can often perform this calculation.

e Plot the chromaticity coordinates on a CIE 1931 chromaticity diagram to visualize the color
purity. The closer the point is to the spectral locus (the outer curved edge of the diagram),
the more saturated and pure the color.

e The color purity can be calculated as the ratio of the distance from the white point to the
sample point, to the distance from the white point to the dominant wavelength on the spectral
locus.

Logical Workflow for Oxidizer Evaluation

The following diagram illustrates a logical workflow for the evaluation of a novel oxidizing
agent, such as strontium peroxide, in a pyrotechnic research and development setting.
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Workflow for Evaluating a Novel Pyrotechnic Oxidizer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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